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Compound of Interest

Compound Name: Tribromoacetonitrile

Cat. No.: B141521

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the detection of tribromoacetonitrile, a
disinfection byproduct of potential health concern, in aqueous samples using the purge and
trap (P&T) method coupled with gas chromatography-mass spectrometry (GC-MS).

Introduction

Tribromoacetonitrile (TBAN) is a member of the haloacetonitrile (HAN) class of disinfection
byproducts (DBPs), which are formed when disinfectants like chlorine react with natural organic
matter in water sources. Due to their potential health risks, sensitive and reliable methods for
the detection and quantification of these compounds are crucial. The purge and trap technique
is a highly effective method for the extraction and concentration of volatile organic compounds
(VOCs) like TBAN from water matrices, offering excellent sensitivity and minimal solvent

usage.

Principle of the Purge and Trap Method

The purge and trap method is a dynamic headspace extraction technique. An inert gas
(typically helium or nitrogen) is bubbled through a water sample, stripping the volatile analytes
from the liquid phase. The gas stream then carries the analytes to an adsorbent trap, where
they are concentrated. After the purging process, the trap is rapidly heated, and the analytes
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are desorbed into the carrier gas of a gas chromatograph (GC) for separation and subsequent
detection by a mass spectrometer (MS).
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 To cite this document: BenchChem. [Application Notes & Protocols: Detection of
Tribromoacetonitrile using the Purge and Trap Method]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b141521#purge-and-trap-method-for-
tribromoacetonitrile-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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